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Compound of Interest

Compound Name: 2-Methyl-1,1-dipropoxypropane

Cat. No.: B077185

Essential Safety and Handling Guide for 2-Methyl-
1,1-dipropoxypropane

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Methyl-1,1-dipropoxypropane (CAS
13259-75-1) is not readily available in public databases. The following guidance is based on
the chemical's structure as an acetal, which shares hazards with ethers. This information is
intended for qualified researchers and professionals and should be supplemented by a
thorough risk assessment before use.

2-Methyl-1,1-dipropoxypropane is an acetal, a class of organic compounds that are
structurally similar to ethers. Key inferred hazards include high flammability and the potential to
form explosive peroxides upon storage, especially when exposed to air and light.[1] Vapors
may be heavier than air and can travel to an ignition source, causing a flashback.[2] High
concentrations of vapors may also act as a central nervous system depressant, causing
symptoms like dizziness and drowsiness.[1]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure safety. The selection of PPE
should be based on a task-specific risk assessment.
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PPE Category

Specification

Rationale

Eye & Face Protection

Chemical splash goggles
(ANSI z87.1 compliant). A face
shield should be worn over
goggles when handling larger
gquantities (>1L) or when there

is a significant splash hazard.

[3]

Protects eyes from splashes
and vapors. A face shield
provides broader protection for

the entire face.[3]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).[4]
Consult manufacturer's
compatibility charts for specific

breakthrough times.

Protects skin from direct
contact. Nitrile gloves offer
good resistance to a range of
chemicals, but suitability

should always be verified.[4][5]

Body Protection

Flame-retardant lab coat or a
100% cotton lab coat. Long
pants and closed-toe shoes

are required.

Prevents skin contact with
spills and provides a barrier
against fire. Synthetic
materials, which can melt and
adhere to skin, should be
avoided.[6]

Respiratory Protection

Use only in a certified chemical
fume hood. If engineering
controls are insufficient, a
NIOSH-approved respirator
with organic vapor cartridges is

required.[6]

Minimizes inhalation of
potentially harmful and
flammable vapors.[4]
Respirator use requires a
formal program, including fit-
testing and training.[7]

Quantitative Hazard Data (Based on Analogue: Acetal)

Since specific data for 2-Methyl-1,1-dipropoxypropane is unavailable, the following table

presents data for a structurally related acetal to provide hazard context.
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Value (for Acetal, CAS 105- L ) )
Property 57.7) Significance in Handling

The substance is highly
flammable and can be ignited
) by sparks, hot surfaces, or
Flash Point -21 °C (-6 °F)
open flames at temperatures

well below room temperature.

[1]

Vapors can form an explosive
mixture with air within this
concentration range. Work

Explosive Limits 1.6% - 10.4% in air must be done in a well-
ventilated area, like a fume
hood, to prevent vapor

accumulation.[1]

Operational and Disposal Plans
Experimental Protocol: Safe Handling and Storage

1. Preparation and Engineering Controls:

« Ventilation: All handling of 2-Methyl-1,1-dipropoxypropane must be conducted in a certified
chemical fume hood to control vapor exposure.[6]

« Ignition Sources: Eliminate all potential ignition sources from the work area, including open
flames, hot plates, and non-intrinsically safe electrical equipment.[2][8] Use tools made of
non-sparking materials.[1]

 Static Discharge: Ground all metal containers and equipment during the transfer of the liquid
to prevent the buildup of static electricity.[1][9]

2. Chemical Handling:

o Wear all required PPE as specified in the table above.
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» When transferring, pour slowly to minimize splashing and vapor generation.

o Keep containers tightly sealed when not in use to prevent the release of flammable vapors
and to minimize exposure to air, which can lead to peroxide formation.[10]

3. Storage Protocol:

o Container: Store in a tightly sealed, opaque, airtight container, preferably the original
manufacturer's container.[11]

o Location: Store in a dedicated, approved flammable liquids storage cabinet away from heat,
sunlight, and incompatible materials like strong oxidizing agents.[8][12]

e Labeling: Label the container with the chemical name, date received, and date opened. This
is critical for tracking the potential for peroxide formation.[13]

Experimental Protocol: Peroxide Detection and
Management

Due to the risk of forming explosive peroxides, it is crucial to test for their presence, especially
before any operation that involves concentration, such as distillation.[11][13]

1. When to Test:
» Before distilling or evaporating.[12]

« If the chemical has been stored beyond its recommended shelf life (typically 3-6 months after
opening for peroxide-formers).[11][13]

« If the container has been exposed to light or air for an extended period.

o CRITICAL: If crystals are visible in the liquid or around the cap, do not handle the container.
This indicates a high concentration of potentially explosive peroxides. Contact your
institution's Environmental Health & Safety (EHS) office immediately.[12][14]

2. Testing Procedure:

o Use commercially available peroxide test strips.
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Open the container in a fume hood and dip the test strip into the liquid.

Remove the strip and compare the resulting color to the chart provided with the strips.

Record the test date and peroxide concentration on the container label.[13]

3. Interpreting Results:

< 25 ppm: Considered safe for general use.[13]

25 - 100 ppm: Use with caution. Do not distill or concentrate.[13]

> 100 ppm: Unsafe for use. Avoid handling and contact EHS for immediate disposal.[13]

Visual Safety Workflows

Caption: PPE selection workflow for handling 2-Methyl-1,1-dipropoxypropane.
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Waste Generated:
Liquid 2-Methyl-1,1-dipropoxypropane
or contaminated materials

:

Is the liquid expired or
crystals are visible?

(Test for Peroxides)

Peroxides > 100 ppm?

Collect in a dedicated, DO NOT HANDLE.
closed, and labeled Contact EHS Immediately
Hazardous Waste container for specialized disposal.

Store waste container in a
secondary containment in a cool,
ventilated area away from ignition sources.

Arrange for pickup by

authorized waste disposal service.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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